4-(N,N-diallylsulfamoyl)-N-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide hydrochloride
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Description
4-(N,N-diallylsulfamoyl)-N-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C20H25ClN4O3S2 and its molecular weight is 469.02. The purity is usually 95%.
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Scientific Research Applications
Enaminones as Key Intermediates in Heterocyclic Synthesis
Research has demonstrated enaminones as versatile building blocks for synthesizing a wide array of heterocyclic compounds, including substituted pyrazoles, pyridines, and other nitrogen-containing heterocycles. For example, enaminones have been utilized to prepare compounds with significant antitumor and antimicrobial activities. These synthetic strategies highlight the potential of enaminones (and by extension, similar compounds like the one ) in developing therapeutically relevant molecules S. Riyadh, 2011.
Heterocyclic Carboxamides as Potential Antipsychotic Agents
Another study explored the synthesis and evaluation of heterocyclic analogues of known antipsychotic agents. These compounds were evaluated for their binding to dopamine and serotonin receptors, demonstrating the potential of heterocyclic carboxamides (which share structural similarities with the chemical ) in the development of new antipsychotic medications M. H. Norman, et al., 1996.
Heterocyclic Compounds in Antimicrobial and Antitumor Applications
Further research into heterocyclic compounds has revealed their utility in creating antimicrobial and antitumor agents. For instance, novel pyridine derivatives have been synthesized with promising antimicrobial activities, underscoring the importance of heterocyclic chemistry in addressing medical challenges G. K. Patel, H. S. Patel, 2015.
Synthesis and Biological Evaluation of Thiazolopyrimidines
A specific study on thiazolopyrimidines, which share a thiazole moiety with the compound , demonstrated the synthesis and evaluation of these compounds for antimicrobial and antitumor activities. Some of the synthesized compounds showed promising results, indicating the relevance of such structures in pharmaceutical research M. Said, et al., 2004.
Properties
IUPAC Name |
4-[bis(prop-2-enyl)sulfamoyl]-N-(5-methyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)benzamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N4O3S2.ClH/c1-4-11-24(12-5-2)29(26,27)16-8-6-15(7-9-16)19(25)22-20-21-17-10-13-23(3)14-18(17)28-20;/h4-9H,1-2,10-14H2,3H3,(H,21,22,25);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NHSRGKYTHCEISY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC2=C(C1)SC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CC=C)CC=C.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25ClN4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
469.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.